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Compound of Interest

Compound Name: UC-112

Cat. No.: B15568042 Get Quote

Essential Safety and Handling Guide for UC-112
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling UC-112, a novel and potent inhibitor of apoptosis (IAP).[1] The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe laboratory practices.

Hazard Identification and Safety Summary
UC-112 (CAS No. 383392-66-3) is classified with the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The GHS pictogram associated with UC-112 is the exclamation mark (GHS07), indicating that it

is a hazardous substance.
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Personal Protective Equipment (PPE)
To mitigate the risks associated with handling UC-112, the following personal protective

equipment is mandatory.

PPE Category Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Protects against splashes and

airborne particles that can

cause serious eye irritation

(H319).

Skin Protection
Chemical-resistant gloves

(e.g., nitrile). Lab coat.

Prevents skin contact and

subsequent irritation (H315).

Respiratory Protection
Use in a well-ventilated area or

with a fume hood.

Avoids inhalation of dust or

aerosols that may cause

respiratory irritation (H335).

Experimental Protocol: Safe Handling of UC-112
The following step-by-step procedure outlines the safe handling of UC-112 in a laboratory

setting.
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3.1. Preparation and Pre-Handling

Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for UC-112.

Ensure Proper Ventilation: Verify that the fume hood or other ventilated enclosure is

functioning correctly.

Assemble all Materials: Gather all necessary equipment, including PPE, weighing paper,

spatulas, and solvent-dispensing apparatus, within the containment area.

Don PPE: Put on a lab coat, safety glasses, and chemical-resistant gloves.

3.2. Handling and Use

Weighing:

Perform all weighing operations within a fume hood or ventilated balance enclosure to

minimize inhalation exposure.

Use anti-static weighing dishes to prevent dispersal of the powder.

Dissolving:

Add the solvent to the UC-112 powder slowly to avoid splashing.

If sonication is required, ensure the vessel is securely capped.

Cell Culture and In-Vitro Assays:

UC-112 is a potent IAP inhibitor and can induce apoptosis.[1] Handle with care, especially

when adding to cell cultures.

All manipulations of cell cultures treated with UC-112 should be performed in a biological

safety cabinet.

3.3. Post-Handling and Decontamination
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Decontaminate Work Surfaces: Clean all work surfaces with an appropriate solvent (e.g.,

70% ethanol) to remove any residual UC-112.

Clean Equipment: Thoroughly clean all non-disposable equipment that came into contact

with UC-112.

Remove PPE: Remove gloves and lab coat before leaving the work area. Wash hands

thoroughly with soap and water.

Disposal Plan
All waste materials contaminated with UC-112 must be disposed of as hazardous chemical

waste.

Solid Waste: Contaminated gloves, weighing paper, and other solid materials should be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of UC-112 and contaminated media should be collected in a

sealed, labeled hazardous waste container. Do not pour down the drain.

Follow Institutional Guidelines: Adhere to all local and institutional regulations for hazardous

waste disposal.

Emergency Procedures
Eye Contact (P305+P351+P338): Immediately flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact (P302+P352): Immediately wash skin with plenty of soap and water. Remove

contaminated clothing. Get medical attention if irritation develops.

Inhalation (P261): Move to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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